Benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate
Overview
Description
Benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific research community. This compound is widely used in various research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate serves as a versatile intermediate in the synthesis of complex molecules with potential pharmacological activities. One notable application is in the synthesis of oxindoles via palladium-catalyzed CH functionalization, highlighting its utility in medicinal chemistry synthesis, particularly in the development of serine palmitoyl transferase enzyme inhibitors (Magano, Kiser, Shine, & Chen, 2014). This process exemplifies the compound's role in facilitating complex chemical transformations, essential for creating molecules with specific biological activities.
Reactivity and Structural Determination
The preparation and structural determination of related piperidine derivatives, as illustrated by the work on 1-benzyl-2,4-piperidinedione-3-carboxylic acid derivatives, demonstrate the compound's importance in synthetic organic chemistry (Ibenmoussa, Chavignon, Teulade, Viols, Debouzy, Chapat, & Gueiffier, 1998). These derivatives have been explored for various applications, including antiepileptic and herbicidal agents, showcasing the broad utility of benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate in the preparation of compounds with potential therapeutic uses.
Synthesis of Acetylcholinesterase Inhibitors
Further emphasizing its value in drug discovery, this compound has been used in the synthesis of acetylcholinesterase inhibitors. Research in this area has produced derivatives with potent anti-acetylcholinesterase activity, contributing to the development of treatments for conditions such as Alzheimer's disease (Sugimoto, Tsuchiya, Sugumi, Higurashi, Karibe, Iimura, Sasaki, Araki, Yamanishi, & Yamatsu, 1992). The strategic introduction of various functional groups to the piperidine scaffold, leveraging the reactivity of benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate, has been key to optimizing the biological activity of these compounds.
properties
IUPAC Name |
benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO3/c16-14(18)10-12-6-8-17(9-7-12)15(19)20-11-13-4-2-1-3-5-13/h1-5,12H,6-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSZQPESLSOKKES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC(=O)Cl)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001186221 | |
Record name | Phenylmethyl 4-(2-chloro-2-oxoethyl)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001186221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-(2-chloro-2-oxoethyl)piperidine-1-carboxylate | |
CAS RN |
63845-29-4 | |
Record name | Phenylmethyl 4-(2-chloro-2-oxoethyl)-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63845-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl 4-(2-chloro-2-oxoethyl)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001186221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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